Cas no 137218-27-0 (2-(Trifluoromethoxy)benzeneethanol)
2-(Trifluoromethoxy)benzeneethanol is a fluorinated aromatic alcohol characterized by the presence of a trifluoromethoxy (–OCF₃) group and an ethanol side chain on the benzene ring. This structural combination imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group contributes to increased electron-withdrawing effects, influencing reactivity in electrophilic substitutions or coupling reactions. The ethanol moiety provides a versatile handle for further functionalization, such as esterification or oxidation. Its stability under various reaction conditions and compatibility with organometallic catalysts make it suitable for complex synthetic pathways. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and strong oxidizers.
137218-27-0 structure
Product Name:2-(Trifluoromethoxy)benzeneethanol
CAS No:137218-27-0
MF:C9H9F3O2
MW:206.161773443222
MDL:MFCD09926237
CID:3715901
PubChem ID:10632074
Update Time:2025-06-09
2-(Trifluoromethoxy)benzeneethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, 2-(trifluoromethoxy)-
- 2-(Trifluoromethoxy)benzeneethanol
- 2-[2-(trifluoromethoxy)phenyl]ethan-1-ol
- DS-022335
- 137218-27-0
- SCHEMBL1046199
- 2-(2-(trifluoromethoxy)phenyl)ethanol
- FUPOSQQIULEEBH-UHFFFAOYSA-N
- MFA21827
- 995-168-3
- 2-(2-(Trifluoromethoxy)phenyl)ethan-1-ol
- EN300-1930271
- 2-[2-(trifluoromethoxy)phenyl]ethanol
- AKOS012084727
- A1-34378
-
- MDL： MFCD09926237
- Inchi： 1S/C9H9F3O2/c10-9(11,12)14-8-4-2-1-3-7(8)5-6-13/h1-4,13H,5-6H2
- InChI Key： FUPOSQQIULEEBH-UHFFFAOYSA-N
- SMILES： C1(CCO)=CC=CC=C1OC(F)(F)F
Computed Properties
- Exact Mass: 206.05546401Da
- Monoisotopic Mass: 206.05546401Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
2-(Trifluoromethoxy)benzeneethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T790610-100mg |
2-(Trifluoromethoxy)benzeneethanol |
137218-27-0 | 100mg |
$92.00 | 2023-05-17 | ||
| TRC | T790610-250mg |
2-(Trifluoromethoxy)benzeneethanol |
137218-27-0 | 250mg |
$184.00 | 2023-05-17 | ||
| TRC | T790610-500mg |
2-(Trifluoromethoxy)benzeneethanol |
137218-27-0 | 500mg |
$362.00 | 2023-05-17 | ||
| TRC | T790610-1g |
2-(Trifluoromethoxy)benzeneethanol |
137218-27-0 | 1g |
$ 800.00 | 2023-09-05 | ||
| TRC | T790610-1000mg |
2-(Trifluoromethoxy)benzeneethanol |
137218-27-0 | 1g |
$701.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D608964-500mg |
2-[2-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-OL |
137218-27-0 | 95% | 500mg |
$455 | 2024-08-03 | |
| eNovation Chemicals LLC | D608964-1g |
2-[2-(TRIFLUOROMETHOXY)PHENYL]ETHAN-1-OL |
137218-27-0 | 95% | 1g |
$525 | 2024-08-03 | |
| Enamine | EN300-1930271-0.05g |
2-[2-(trifluoromethoxy)phenyl]ethan-1-ol |
137218-27-0 | 95% | 0.05g |
$127.0 | 2023-09-17 | |
| Enamine | EN300-1930271-0.1g |
2-[2-(trifluoromethoxy)phenyl]ethan-1-ol |
137218-27-0 | 95% | 0.1g |
$189.0 | 2023-09-17 | |
| Enamine | EN300-1930271-0.25g |
2-[2-(trifluoromethoxy)phenyl]ethan-1-ol |
137218-27-0 | 95% | 0.25g |
$270.0 | 2023-09-17 |
2-(Trifluoromethoxy)benzeneethanol Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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